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Compound of Interest

(4-Benzyl-piperazin-1-yl)-acetic
Compound Name: d
aci

Cat. No.: B111351

A Comparative Guide to (4-Benzyl-piperazin-1-yl)-acetic acid and its Analogs in Research

This guide provides a comparative overview of (4-Benzyl-piperazin-1-yl)-acetic acid and
related benzylpiperazine derivatives for researchers, scientists, and drug development
professionals. Due to a lack of publicly available, reproducible experimental data specifically for
(4-Benzyl-piperazin-1-yl)-acetic acid, this document focuses on the broader class of
benzylpiperazine derivatives to provide context and potential areas of application.

Introduction to (4-Benzyl-piperazin-1-yl)-acetic acid

(4-Benzyl-piperazin-1-yl)-acetic acid is a synthetic compound recognized primarily as a
versatile scaffold in medicinal chemistry and drug discovery.[1] It belongs to the acetonitrile
group of derivatives and is utilized in various analytical techniques, including liquid
chromatography, mass spectrometry, and gas chromatography.[2] While specific biological
activity data for this compound is limited, its structural motif is present in a wide range of
biologically active molecules.

Comparative Landscape of Benzylpiperazine
Derivatives

The benzylpiperazine core is a privileged scaffold in medicinal chemistry, forming the basis for
compounds targeting a variety of biological systems. Research into its derivatives has revealed
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activities ranging from central nervous system effects to antimicrobial properties.

Table 1: Comparative Biological Activities of Benzylpiperazine Derivatives

Derivative Class

Primary Biological
Target/Activity

Example
Compound(s)

Key Findings

Neuroactive Agents

Dopamine and

Serotonin Elevation

1-Benzylpiperazine
(BZP)

Exhibits stimulatory
and hallucinogenic
effects similar to
MDMA, but with noted
neurotoxicity. Induces
oxidative stress and
apoptosis in neuronal
cells.[3]

Sigma-1 Receptor
Ligands

2-(1-Benzylpiperidin-
4-yl)acetic acid

(isomer)

Potential therapeutic
target for neurological
disorders.[4]

Antimicrobial Agents

Antibacterial and

Antifungal

Various synthesized

piperazine derivatives

Some derivatives
show significant
activity against strains
like Staphylococcus
aureus and Candida

albicans.[4]

Experimental Protocols

Detailed experimental data for the direct biological activity of (4-Benzyl-piperazin-1-yl)-acetic

acid is not readily available in the peer-reviewed literature. However, the synthesis of

benzylpiperazine derivatives is well-documented.

General Synthesis of Monosubstituted Piperazine

Derivatives

A common method for synthesizing monosubstituted piperazines involves the reaction of

piperazine with a suitable reagent in a solvent like methanol. One simplified, one-pot synthesis
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avoids the need for protecting groups by using a protonated piperazine, which can then be
reacted with various electrophiles.[5]

Visualizing Synthesis and Potential Pathways

The following diagrams illustrate a generalized synthesis workflow for piperazine derivatives
and a potential signaling pathway that analogs of (4-Benzyl-piperazin-1-yl)-acetic acid might
influence.

Generalized Synthesis of Monosubstituted Piperazines
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A simplified workflow for the synthesis of monosubstituted piperazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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